Cas no 105538-03-2 (6-(2-Chlorophenyl)pyridazin-3-amine)

• Product Name: 6-(2-Chlorophenyl)pyridazin-3-amine
• CAS No: 105538-03-2
• MF: C₁₀H₈ClN₃
• MW: 205.643620491028
• CID: 1031385
• PubChem ID: 11447069
• Update Time: 2025-04-20

6-(2-Chlorophenyl)pyridazin-3-amine Chemical and Physical Properties

Names and Identifiers

• 6-(2-Chlorophenyl)pyridazin-3-amine
• 3-amino-6-(2-chlorophenyl)pyridazine
• 3-Pyridazinamine, 6-(2-chlorophenyl)-
• AGN-PC-009AH5
• AK132587
• KB-44199
• RL00249
• SureCN1916434
• AKOS011484709
• 105538-03-2
• J-517995
• ALHFPMNJLCRKIT-UHFFFAOYSA-N
• DTXSID90466136
• SCHEMBL1916434

• Inchi： 1S/C10H8ClN3/c11-8-4-2-1-3-7(8)9-5-6-10(12)14-13-9/h1-6H,(H2,12,14)
• InChI Key： ALHFPMNJLCRKIT-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1=CC=C(N)N=N1

Computed Properties

• Exact Mass: 205.0406750g/mol
• Monoisotopic Mass: 205.0406750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 51.8Ų